Cholest-5-en-3-ol (3beta)-, methyl carbonate
Cholest-5-en-3-ol (3beta)-, methyl carbonate
Brand Name:
Vulcanchem
CAS No.:
15507-52-5
VCID:
VC0100787
InChI:
InChI=1S/C29H48O3/c1-19(2)8-7-9-20(3)24-12-13-25-23-11-10-21-18-22(32-27(30)31-6)14-16-28(21,4)26(23)15-17-29(24,25)5/h10,19-20,22-26H,7-9,11-18H2,1-6H3/t20-,22+,23+,24-,25+,26+,28+,29-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)OC)C)C
Molecular Formula:
C29H48O3
Molecular Weight:
444.7 g/mol
Cholest-5-en-3-ol (3beta)-, methyl carbonate
CAS No.: 15507-52-5
Main Products
VCID: VC0100787
Molecular Formula: C29H48O3
Molecular Weight: 444.7 g/mol
| CAS No. | 15507-52-5 |
|---|---|
| Product Name | Cholest-5-en-3-ol (3beta)-, methyl carbonate |
| Molecular Formula | C29H48O3 |
| Molecular Weight | 444.7 g/mol |
| IUPAC Name | [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] methyl carbonate |
| Standard InChI | InChI=1S/C29H48O3/c1-19(2)8-7-9-20(3)24-12-13-25-23-11-10-21-18-22(32-27(30)31-6)14-16-28(21,4)26(23)15-17-29(24,25)5/h10,19-20,22-26H,7-9,11-18H2,1-6H3/t20-,22+,23+,24-,25+,26+,28+,29-/m1/s1 |
| Standard InChIKey | WHMGDIMLSAAHJQ-OHPSOFBHSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)OC(=O)OC)C)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)OC)C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)OC)C)C |
| PubChem Compound | 261555 |
| Last Modified | Nov 11 2021 |
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